Cas no 1190315-88-8 (6-Cyano-4-azaindole-3-carboxylic Acid)

• Product Name: 6-Cyano-4-azaindole-3-carboxylic Acid
• CAS No: 1190315-88-8
• MF: C₉H₅N₃O₂
• MW: 187.154901266098
• CID: 1036595
• PubChem ID: 53413068
• Update Time: 2025-04-20

6-Cyano-4-azaindole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-1H-pyrrolo[3,2-b]pyridine-3-carboxylic acid
• MFCD12963055
• DTXSID60696660
• SY395269
• 6-Cyano-1H-pyrrolo[3,2-b]pyridine-3-carboxylicacid
• A892729
• 1190315-88-8
• DB-341773
• 6-CYANO-4-AZAINDOLE-3-CARBOXYLIC ACID
• 6-Cyano-4-azaindole-3-carboxylic Acid

• Inchi： 1S/C9H5N3O2/c10-2-5-1-7-8(12-3-5)6(4-11-7)9(13)14/h1,3-4,11H,(H,13,14)
• InChI Key： XYLNXRPBXIKYFG-UHFFFAOYSA-N
• SMILES： OC(C1=CNC2C=C(C#N)C=NC=21)=O

Computed Properties

• Exact Mass: 187.038176411g/mol
• Monoisotopic Mass: 187.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 538.1±45.0 °C at 760 mmHg
• Flash Point: 279.2±28.7 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

6-Cyano-4-azaindole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines